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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of N-Heptadecane-D36, a deuterated form of n-heptadecane. This document is

intended to be a valuable resource for professionals in research and development, particularly

in fields requiring the use of stable isotope-labeled compounds for quantitative analysis and

metabolic studies.

Core Chemical and Physical Properties
N-Heptadecane-D36 is a saturated hydrocarbon in which all 36 hydrogen atoms have been

replaced with deuterium. This isotopic substitution makes it a valuable tool in mass

spectrometry-based applications, where it serves as an excellent internal standard due to its

chemical similarity to the non-deuterated analog but distinct mass. While extensive

experimental data for the deuterated form is not always available, the properties of n-

heptadecane provide a close approximation for many physical characteristics.
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Property Value Source

Molecular Formula C₁₇D₃₆ [1]

Molecular Weight 276.69 g/mol [1][2]

Labeled CAS Number 39756-35-9 [1][3]

Chemical Purity Typically ≥98% [2]

Physicochemical Properties of n-Heptadecane (Non-
deuterated analog)
The physical properties of n-heptadecane are provided below as a reference. The substitution

of hydrogen with deuterium typically leads to a slight increase in density and minor changes in

boiling and melting points.

Property Value Source

Molecular Formula C₁₇H₃₆ [4][5]

Molecular Weight 240.47 g/mol [5]

Unlabeled CAS Number 629-78-7 [4][5]

Appearance Colorless liquid or white solid [5][6]

Density 0.777 g/mL at 25 °C [5][7]

Melting Point 20-22 °C [5][8]

Boiling Point 302 °C [5][8]

Flash Point 148 °C (300 °F) [7][8]

Refractive Index n20/D 1.436 [4][5]

Solubility
Immiscible in water; Soluble in

chloroform and hexane
[5][8]

Vapor Pressure 1 mm Hg at 115 °C [5]

Vapor Density 8.3 (vs air) [5]
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Experimental Protocols
The determination of the physicochemical properties of compounds like N-Heptadecane-D36
follows standard laboratory procedures. Below are generalized methodologies for key

experiments.

Determination of Melting Point
The melting point can be determined using a capillary melting point apparatus. A small,

powdered sample of N-Heptadecane-D36 is packed into a capillary tube, which is then placed

in the apparatus. The temperature is gradually increased, and the range from which the

substance starts to melt until it becomes completely liquid is recorded as the melting point.

Determination of Boiling Point
For the boiling point, a small amount of the liquid sample is placed in a test tube with a boiling

chip. A thermometer is suspended in the vapor above the liquid. The sample is heated, and the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure, indicated by a steady stream of bubbles and a constant temperature reading, is

recorded as the boiling point.

Determination of Density
The density of liquid N-Heptadecane-D36 can be measured using a pycnometer or a vibrating

tube densitometer. The mass of the empty container is recorded, then the mass of the

container filled with the substance is measured. The volume of the substance is known from

the calibrated volume of the container. The density is then calculated by dividing the mass of

the substance by its volume.

Applications in Research and Drug Development
Deuterated compounds, such as N-Heptadecane-D36, are pivotal in various stages of

research and drug development.

Internal Standard in Quantitative Mass Spectrometry
The most common application of N-Heptadecane-D36 is as an internal standard in quantitative

analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry
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(LC-MS) and gas chromatography-mass spectrometry (GC-MS).[9][10] Because it co-elutes

with the non-deuterated analyte and has nearly identical ionization efficiency, it can accurately

correct for variations in sample preparation, injection volume, and instrument response.[9] This

leads to highly precise and accurate quantification of n-heptadecane or related compounds in

complex matrices like biological fluids or environmental samples.[2]

Metabolic Fate and Pharmacokinetic Studies
The replacement of hydrogen with deuterium can alter the metabolic fate of a molecule.[11][12]

[13] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to

a kinetic isotope effect, slowing down metabolic processes that involve the cleavage of this

bond.[12] While N-Heptadecane itself is relatively inert metabolically, this principle is crucial in

drug development. By selectively deuterating drug candidates at sites of metabolism, their

pharmacokinetic profiles can be improved, potentially leading to lower required doses and

reduced formation of toxic metabolites.[13]

Visualizations
Experimental Workflow for Quantitative Analysis using
N-Heptadecane-D36 as an Internal Standard
The following diagram illustrates a typical workflow for a quantitative analysis experiment where

N-Heptadecane-D36 is used as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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